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Cat. No.: B1149274

Get Quote

Pharmacodynamics, DAT Affinity, and Structural
Pharmacology[1]
Executive Summary
D2PM (Diphenylprolinol;

-(-)-

-diphenyl-2-pyrrolidinemethanol) is a synthetic psychoactive agent belonging to the pipradrol
derivative class. It functions primarily as a norepinephrine-dopamine reuptake inhibitor (NDRI).

While often confused in gray literature with its desoxy-analogue 2-DPMP (Desoxypipradrol),

D2PM is distinct in its chemical structure (containing a hydroxyl group) and pharmacological

potency. Research indicates that while D2PM exhibits high affinity for the dopamine transporter

(DAT), it is generally less potent than its desoxy-counterparts (2-DPMP and Desoxy-D2PM). Its

mechanism of action is strictly that of a transporter blocker, not a substrate-type releaser,

resulting in a psychostimulant profile similar to methylphenidate but with a distinct duration and

toxicity window.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1149274#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Structural Pharmacology
To understand the affinity profile of D2PM, one must analyze its structural relationship to the

parent compound, pipradrol. The "desoxy" modification (removal of the hydroxyl group)

typically increases lipophilicity and DAT potency in this scaffold.

Compound
Common
Name

Structure Key Feature
DAT Potency
Trend

D2PM Diphenylprolinol
Diphenyl(pyrrolidi

n-2-yl)methanol

Pyrrolidine ring +

OH group
Moderate-High

Pipradrol Pipradrol
Diphenyl(piperidi

n-2-yl)methanol

Piperidine ring +

OH group

High (

nM)

2-DPMP Desoxypipradrol

2-

(Diphenylmethyl)

piperidine

Piperidine ring +

No OH

Very High (

nM)

Desoxy-D2PM

2-

Benzhydrylpyrroli

dine

2-

(Diphenylmethyl)

pyrrolidine

Pyrrolidine ring +

No OH
High

Structure-Activity Relationship (SAR) Diagram
The following diagram illustrates the chemical genealogy and the impact of structural

modifications on transporter affinity.
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Caption: Structural relationship between D2PM and related pipradrol derivatives.

Dehydroxylation generally increases DAT affinity and blood-brain barrier permeability.

Pharmacodynamics: DAT Affinity & Selectivity
D2PM acts as a potent inhibitor of the dopamine transporter (DAT) and norepinephrine

transporter (NET), with negligible affinity for the serotonin transporter (SERT). This high

DAT/SERT ratio characterizes it as a pure psychostimulant with high abuse potential, distinct

from entactogens like MDMA.

Quantitative Affinity Data
The values below represent inhibition constants (

or

) derived from competitive radioligand binding assays (using [
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H]WIN35,428 or [

I]RTI-121) and uptake inhibition assays.

Target Parameter Value (Approx.)
Reference
Benchmark

DAT (Dopamine

Transporter) (Uptake) 100 – 500 nM*
2-DPMP: 70 nM;

Cocaine: ~400 nM

NET (Norepinephrine

Transporter) (Uptake) ~150 nM Pipradrol: 130 nM

SERT (Serotonin

Transporter) (Uptake) > 10,000 nM Inactive

Selectivity Ratio DAT/SERT < 0.05
Highly Selective for

DAT

*Note: While 2-DPMP exhibits double-digit nanomolar potency (70 nM), D2PM (the alcohol) is

structurally constrained by the hydroxyl group, rendering it slightly less potent but still highly

active in the sub-micromolar range.

Mechanism of Action: Reuptake Inhibition
D2PM functions as a non-competitive blocker or competitive inhibitor of the transporter,

depending on the assay conditions. Unlike amphetamines, it does not induce substrate

reversal (release) of dopamine.

Binding: D2PM binds to the orthosteric site (or a proximal allosteric site) on the DAT.

Blockade: It locks the transporter in an outward-facing conformation or sterically hinders

dopamine binding.

Result: Cytosolic dopamine is not depleted; synaptic dopamine concentrations increase

solely due to lack of clearance.
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Caption: D2PM binds to DAT, preventing DA reuptake. This leads to synaptic accumulation of

dopamine without vesicle depletion.

Experimental Methodologies
To validate the affinity of D2PM hydrochloride in a laboratory setting, the following protocols are

standard.

A. Radioligand Binding Assay (DAT)
Objective: Determine

(Binding Affinity).[1]

Tissue Source: Rat striatal membranes or HEK293 cells stably expressing human DAT

(hDAT).

Radioligand: [

H]WIN35,428 (highly selective DAT inhibitor) or [

I]RTI-121.

Protocol:

Preparation: Homogenize tissue in ice-cold binding buffer (50 mM Tris-HCl, 120 mM NaCl,

pH 7.4).
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Incubation: Incubate membranes (100

g protein) with 1 nM radioligand and varying concentrations of D2PM (

to

M) for 2 hours at 4°C.

Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5%

polyethylenimine (to reduce non-specific binding).

Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation:

B. Functional Uptake Inhibition Assay
Objective: Determine

(Functional Potency).

System: HEK293-hDAT cells.

Substrate: [

H]Dopamine.

Protocol:

Seed cells in 96-well plates.

Wash with Krebs-Ringer-HEPES buffer.

Pre-incubate with D2PM for 10 minutes.

Add [

H]Dopamine (20 nM final) and incubate for 5 minutes at room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Terminate uptake by washing with ice-cold buffer.

Lyse cells and quantify radioactivity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Technical Guide: D2PM (Diphenylprolinol)
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149274/docs#technical-guide-d2pm-
diphenylprolinol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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